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Compound of Interest

Compound Name: PC-766B

Cat. No.: B10769649

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of
PC-766B, a macrolide antibiotic. The following procedures are designed to ensure the safety of
laboratory personnel and to provide a clear, step-by-step guide for operational and disposal
protocols.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of PC-766B. Due
to the absence of specific toxicity data for PC-766B in available literature, the toxicity data for
Bafilomycin Al, a structurally related macrolide antibiotic of the bafilomycin class, is provided
as a reference for hazard assessment.
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Property

Value

Reference

Chemical Name

16-[(1S,2R,3S)-3-
[(2R,4R,5S,6R)-4-[(2,6-
dideoxy-B-D-arabino-
hexopyranosyl)oxy]tetrahydro-
2-hydroxy-5-methyl-6-
[(AE,3E)-1,3-pentadien-1-
yl]-2H-pyran-2-yl]-2-hydroxy-1-
methylbutyl]-8-hydroxy-3,15-
dimethoxy-5,7,9,11-
tetramethyl-
(32,5E,7R,8S,9S,11E,13E,15S
,16R)-oxacyclohexadeca-
3,5,11,13-tetraen-2-one

[1]

CAS Number 108375-77-5 [1][2]
Molecular Formula C43H68012 [11[3]
Molecular Weight 777.0 g/mol

Appearance Solid

Purity >95%

Solubility Soluble in DMF, DMSO,

Ethanol, and Methanol

Storage Temperature

-20°C
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Inferred Toxicity Data
(from Bafilomycin Al)

Value

Hazard Classification

Acute Toxicity (Oral)

No data available. Based on
ATE data, classification criteria
are not met (ATE > 2000

mg/kg).

Not classified

Skin Corrosion/Irritation

Causes skin irritation.

Category 2

Serious Eye Damage/Irritation

Causes serious eye irritation.

Category 2A

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory

irritation.

Category 3 (Respiratory tract

irritation)

Personal Protective Equipment (PPE)

Adherence to the following PPE requirements is mandatory when handling PC-766B to

minimize exposure and ensure personal safety.

PPE Category

Item

Specification

Hand Protection

Gloves

Wear appropriate protective
gloves to prevent skin

exposure.

Eye and Face Protection

Safety Glasses/Goggles

Use eye and face protection
compliant with OSHA's 29
CFR 1910.133 or European
Standard EN166.

Skin and Body Protection

Lab Coat

Wear a lab coat to prevent skin

exposure.

Respiratory Protection

Respirator

If exposure limits are exceeded
or if irritation or other
symptoms are experienced,
use a NIOSH/MSHA or
European Standard EN 149

approved respirator.
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Experimental Protocols: Safe Handling and Disposal

The following sections provide detailed, step-by-step procedures for the safe handling and

disposal of PC-766B in a laboratory setting.

Handling Protocol

Preparation: Before handling, ensure that the work area, preferably a chemical fume hood, is
clean and uncluttered. Have all necessary equipment and reagents readily available.

Personal Protective Equipment (PPE): Don the required PPE as specified in the table above.
Weighing and Reconstitution:

o Perform all weighing and reconstitution of solid PC-766B within a chemical fume hood to

avoid inhalation of dust.
o Use appropriate solvents (DMF, DMSO, Ethanol, or Methanol) for reconstitution.

o Prepare stock solutions and store them in clearly labeled, tightly sealed containers at
-20°C for up to one month or at -80°C for up to six months. For extended solubility, the
solution can be heated to 37°C and sonicated.

Experimental Use:

o Handle all solutions containing PC-766B with care to avoid splashes and aerosol
formation.

o Avoid direct contact with skin, eyes, and clothing.

o In case of accidental contact, follow the first aid measures outlined in the Safety Data
Sheet for Bafilomycin Al.

Post-Handling:
o Decontaminate all work surfaces with an appropriate disinfectant.

o Properly dispose of all contaminated materials as described in the disposal protocol below.
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o Remove and dispose of gloves, and wash hands thoroughly with soap and water.

Disposal Protocol

All waste containing PC-766B must be treated as hazardous chemical waste.
o Waste Segregation:

o Solid Waste: Collect all contaminated solid waste, including empty vials, pipette tips, and
contaminated labware, in a designated and clearly labeled hazardous waste container.

o Liquid Waste: Collect all unused or waste solutions of PC-766B in a separate, leak-proof,
and clearly labeled hazardous waste container. Do not mix with other solvent waste
streams unless compatibility has been confirmed.

o Container Management:
o Ensure all waste containers are kept tightly closed when not in use.

o Store waste containers in a designated satellite accumulation area away from
incompatible materials.

o Disposal Procedure:

o Arrange for the disposal of hazardous waste through your institution's Environmental
Health and Safety (EHS) office.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical
waste.

o Do not dispose of PC-766B down the drain or in regular trash.

Visual Guides

The following diagrams illustrate the recommended workflow for handling PC-766B and the
logical relationship of required safety precautions.
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Caption: Experimental workflow for the safe handling of PC-766B.
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Caption: Relationship between handling procedures, control measures, and exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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